In this work, two commercial UHMWPE (ultra-high molecular weight polyethylene) resins used in orthopedics, GUR 1050 and GUR 1020, were evaluated through linear reciprocating dry friction tests. Average contact pressures (P) of 34 MPa and 50 MPa and sliding velocities (V) of 0.02 m/s and 0.10 m/s were selected to perform tests in four PV conditions. The friction coefficient (COF) with both resins was around 0.18 in average, without significant distinctions by PV; however, a distinction was seen in COF dispersion; it was in the range of 5%–19%, in dependence of the PV condition and resin type. COF with GUR 1020 was more disperse, and it was related to the vulnerability of the resin to undergoing dynamic changes in the intensity of adhesive (higher COF) or abrasive (lower COF) wear mechanisms. Both wear mechanisms are displayed simultaneously, but random changes in intensity may occur during the friction process. Such randomness was associated to the susceptibility to have the structure modified by friction, higher in GUR 1020 than GUR 1050. Concerning wear amount, contact pressure was the most influencing parameter on it. GUR 1020 performed more than 30% inferior than GUR 1050 under contact pressure higher than the yield strength of the material. Under pressures near the material strength, the wear level was in the range of surface roughness and both resins performed equal in average; however, in this case, the dispersion was systematically lower for GUR 1050, evidencing its better tribological stability. It was concluded that analyses on the dispersion of the tribological responses disclosed relevant information on stability related performance. Also, when procedural dependent properties, as such friction and wear, are considered as evaluation parameters, care must be taken to compare results from different tribosystems.

An experimental investigation was performed on human lung simulants to evaluate their response to an underwater explosive blast. The artificial lungs were instrumented with sensors to record changes in the internal pressure and strains for a specimen with and without a surrounding ribcage. The lungs were to-scale models representative of a 50th-percentile male. The experiments were performed using 65.5 mg of explosive charge placed 0.5 m from the lungs in an 8,200-liter water tank. The tank was instrumented with blast transducers and high-speed cameras to measure the pressure from the explosive charge and record the lung deformation history through high-speed images and digital image correlation. Results showed a significantly delayed response to the underwater blast due to the lungs’ inertia. In addition, the lung response was indifferent to its orientation relative to the shock direction. The lungs initially contracted after the underwater shock and then expanded, showing a 50% change in relative volume, from minimum to maximum volume, over a 7 ms duration. Results and observations qualitatively relate to the types of injuries observed during preexisting case studies.

Despite its importance, there is a poor understanding of human injury tolerance to trauma generally, and more specifically understanding of the mechanics of skin penetration or laceration. The objective of this analysis is to determine the failure criteria that will allow the evaluation of the laceration risk of blunt-tipped edges within a computational modeling environment. An axisymmetric tissue finite element model was set up in Abaqus 2021 to match the experimental set-up from a previous study. The model simulated the pressing of penetrometer geometries into dermal tissue, and stress and strain outputs were evaluated at the experimental failure force. Two separate nonlinear hyperelastic material models were calibrated for the dermis to data from the literature (high and low stiffness models). For both the high-stiffness and low-stiffness skin models, the failure force appears to occur near a local maximum in the principal strain. All failures occurred after the maximum strain near or at the top surface is or above 59%, with mid-thickness strain at a similar level. The strain energy density is concentrated near the edge tip for each configuration, indicating highly localized material damage at the point of loading, and increases rapidly prior to the approximate failure force. As the edge is further compressed into the tissue, the stress triaxiality near the edge contacting point decreases towards zero. This study has identified general failure criteria for skin laceration which can be implemented in a computational model. A higher risk for laceration would be indicated with strain energy density larger than 60 mJ/mm3, dermal strain larger than 55%, and stress triaxiality below 0.1. These findings were largely insensitive to the dermal stiffness and broadly applicable across different indenter geometries. It is expected that this framework may be implemented to evaluate hazardous forces for product edges, interactions with robots, and interfaces with medical and drug delivery devices.

The aortic wall exhibits a unique elastic behavior, periodically expanding in aortic diameter by approximately 10% during heartbeats. This elastic behavior of the aortic wall relies on the distinct yet interacting mechanical properties of its three layers: intima, media, and adventitia. Aortic aneurysms develop as a result of multifactorial remodeling influenced by mechanical vulnerability of the aortic wall. Therefore, investigating the mechanical response of the aneurysmal wall, in conjunction with changes in microstructural parameters on both the intimal and adventitial sides, may offer valuable insights into the mechanisms of aortic aneurysm development or rupture. This study aimed to develop a biaxial tensile testing system to measure the mechanical properties of both sides of the tissue to gain insights concerning the interactions in anisotropic layered tissue. The biaxial tensile test set-up consisted of four motors, four cameras, four load cells, and a toggle switch. Porcine ascending aortas were chosen as the test subject. Graphite particles with diameters of approximately 5–11 [μm] were randomly applied to both sides of the aorta. Strain measurements were obtained using the stereo digital-image correlation method. Because stretching a rectangular specimen with a thread inevitably concentrates and localizes stress, to reduce this effect the specimen's shape was investigated using finite element analysis.The finite element analysis showed that a cross-shaped specimen with diagonally cut edges would be suitable. Therefore, we prepared specimens with this novel shape. This test system showed that mechanical response of the aortic tissue was significantly different between the intimal and adventitial side in the high-strain range, due to the disruption of collagen fibers. The adventitia side exhibited a smaller elastic modulus than the intimal side, accompanied by disruption of collagen fibers in the adventitia, which were more pronounced in the longitudinal direction. In contrast, in the mid-strain range, the elastic modulus did not differ between the intimal and adventitial sides, irrespective of longitudinal or circumferential direction, and collagen fibers were not disrupted but elongated.A biaxial tensile test system, which measures the mechanical properties of both sides of biological tissues and the shape of the specimen for reducing the concentration of stress at the chuck region, was developed in this study. The biaxial tensile testing system developed here is useful for better understanding the influences of mechanical loads and tissue degeneration on anisotropic, layered biological tissues.

Zinc and manganese were selected to develop magnesium alloys along with the bioactive ceramic β Tricalciumphosphate (βTCP) for biomedical applications fabricated by centrifugal casting. Microstructure, mechanical properties, corrosion properties, and biocompatibility of the Mg–2Zn–1Mn-xβTCP (x = 0, 2.5, 5 wt%) alloys have been investigated by use of an optical microscope, field emission scanning electron microscopy (FESEM), energy dispersive X-ray (EDX) analysis, XRD analysis, mechanical testing, cell toxicity and blood hemolysis. A microstructure study has shown that the addition of βTCP significantly reduces the size of the grain. The experimental results of mechanical testing and corrosion studies show that the Mg–2Zn–1Mn-2.5βTCP alloy performs better among the three alloys developed, and the values in Vicker's microhardness, compressive strength, density, and porosity with 47.32HV, 238.22 MPa,1.75 g/cm3 and 2.28% respectively and the values of corrosion potential (Ecorr), corrosion current density (Icorr), linear polarization resistance (Rp) and corrosion rate (mm/year) of the Mg–2Zn–1Mn-2.5 βTCP alloy in the outer and inner layers were found to be −1.46V, 2.71 ×10-5 A/cm2, 1677Ω, 0.62 mm/year and −1.41V, 3.92 ×10-6A/cm2, 4286Ω, 0.20 mm/year respectively. MTT Test and hemolysis experiments revealed that the magnesium alloy had no cell toxicity and good cytocompatibility, however, it produced hemolysis to the blood system. It was proposed that surface modification be used to improve the blood compatibility of the magnesium alloy for use in blood environments.

In this study, we synthesized magnesium aluminate spinel (MgAl2O4) with a particle size ranging from 35 to 70 nm using a facile combustion approach. Then, we used a 3D printing (FDM) machine to produce PLA/x wt% MgAl2O4 (x = 0, 2, 4, 6, and 8) scaffolds. To investigate the crystal structure, microstructure, biodegradability, and thermal characteristics of the produced materials, we employed X-ray diffraction analysis (XRD), field emission scanning electron microscope (FESEM), Inductively Coupled Plasma (ICP), Simultaneous Thermal Analysis (STA), and compressive strength analyses. The results showed that PLA/6 wt% MgAl2O4 scaffolds possess the highest amounts of compressive strength. We evaluated the bio-activation and biodegradability of scaffolds by immersing them in simulated body fluid (SBF) for four weeks. Interestingly, the highest strength was achieved in PLA/6 wt% MgAl2O4 scaffolds, while the improper dispersion of ceramic particles happened on the polymer substrate in cases where x>6. ICP analysis showed that the addition of spinel nanoparticles to PLA increased the biodegradability of the scaffolds. Our FESEM results supported this finding and also revealed that the dispersion of ceramic particles on the polymer substrate was not uniform in cases where x>6. Also, according to the results of STA, the presence of MgAl2O4 nanoparticles effectively reduces the rate of thermal decomposition from 95 to 85 percent.

ObjectiveThis in-vitro study is planned to analyze the effect of different thicknesses of ceramic occlusal veneers and different surface treatments on fracture resistance.Materials and methodsA total of 48 sound mandibular molars are anatomically prepared from the occlusal surface with two different thicknesses (1.0 and 0.5 mm). CAD/CAM zirconia-reinforced glass ceramic blocks (Vita Suprinity) are used for fabricating occlusal veneers. The teeth are randomly divided into two primary groups A and B (n=24) according to occlusal veneer thickness. Each group is subdivided according to surface conditioning into three equal subgroups (n=8)—subgroup HF: etching with hydrofluoric acid and ceramic primer application; subgroup APF: etching with acidulated phosphate fluoride and ceramic primer application; subgroup EP: conditioning with etch and prime only. Dual-cure adhesive resin cement (Multilink Automix) is utilized to adhesively bond the veneers. All specimens are subjected to 240,000 cycles of dynamic load aging prior to the fracture resistance test. The fracture resistance is measured in Newton (N). The Failure mode patterns are analyzed and categorized using a scanning electron microscope (SEM). The results are analyzed using a two-way ANOVA with Bonferroni's Post-Hoc test, followed by a one-way ANOVA for each factor. That is in addition to one-way ANOVA for surface treatment under each thickness, each followed by Bonferroni's Post-Hoc test. Then, a T-test is used to compare the two thicknesses under each surface treatment. All tests are set at 0.05 significance level.ResultsThe two-way ANOVA test revealed that restoration thickness and surface treatment both significantly affect the fracture resistance values (p<0.05). The highest fracture resistance mean (2672±216N) is obtained from HF at 1.0 mm thickness, while the lowest mean (2104±299N) is obtained from APF at 0.5 mm thickness.ConclusionAll test groups, regardless of thickness, demonstrated fracture resistance values that exceeded both normal and parafunctional bite forces. The veneers that bonded after hydrofluoric acid etching followed by ceramic primer application showed more favourable fracture patterns.

Hydroxyapatite (HA) from bovine bones has been used as a biomaterial in dentistry due to its biocompatibility and bioactivity. However, dense HA bioceramics still present inadequate properties for applications that require high mechanical performance, such as infrastructure. Microstructural reinforcements and control of ceramic processing steps are methods to improve these shortcomings. The present study assessed the effects of polyvinyl butyral (PVB) addition in combination with two sintering methodologies (2-step and conventional), on the mechanical properties of polycrystalline bovine HA bioceramics. The samples were divided into four groups (with 15 samples per group): conventional sintering with binder (HBC) and without binder (HWC) and 2-step sintering with (HB2) and without binder (HW2). HA was extracted from bovine bones, turned into nanoparticles in a ball mill, and subjected to uniaxial and isostatic pressing into discs, according to ISO 6872 standards. All groups were characterized by x-ray diffractometry (XRD), differential thermal analysis (DTA) and Fourier transform infrared spectroscopy (FTIR), scanning electron microscopy (SEM), and relative density. Besides, mechanical analyses (biaxial flexural strength (BFS) and modulus of elasticity) were also performed. The characterization results demonstrated that adding agglutinants or the sintering method did not affect HA's chemical and structural characteristics. Even so, the HWC group showed the highest mechanical values for BFS and modulus of elasticity being 109.0 (98.0; 117.0) MPa and 105.17 ± 14.65 GPa, respectively. The HA ceramics submitted to conventional sintering and without the addition of binders achieved better mechanical properties than the other groups. The impacts of each variable were discussed and correlated to the final microstructures and mechanical properties.

Clinical adhesives for suture-less wound closure remain the problem of poor biocompatibility, weak adhesive strength, and no endogenous antibacterial ability. Here, we designed a novel antibacterial hydrogel (CP-Lap hydrogel) consisting of chitosan and ε-polylysine after being modified with gallic acid (pyrogallol structure). The hydrogel was crosslinked by glutaraldehyde and Laponite via Schiff base and dynamic Laponite-pyrogallol interaction, free from heavy metal and oxidants. Given its dual crosslinking feature, the CP-Lap hydrogel exhibited adequate mechanical strength (150–240 kPa) and demonstrated swelling and degradation resistance. For a typical lap shear test with pigskin, the apparent adhesion strength of the CP-Lap hydrogel could be enhanced to ∼30 kPa benefiting from the O2 blocking effect provided by nanoconfinement space between Laponite. In addition, the hydrogel showed effective antibacterial properties and excellent biocompatibility. The results indicated that this hydrogel has great potential for wound-closing bioadhesives to avoid chronic infections and further harm.

The purpose of this systematic review and meta-analysis was to compare the results of tribocorrosion in titanium alloys of dental implants submitted to surface treatment with those whose treatment was not performed. An electronic search was carried out on the MEDLINE (PubMed), Web of Science, Virtual Health Library and Scopus databases. The search strategy used was PECO: Participants (P): titanium alloys; Exposure (E): surface treatment; Comparison (C): absence of surface treatment; and Result/Outcome (O): tribocorrosion. The search found a total of 336 articles, where 27 was selected by title or abstract, resulted to 10 after reading in full. The treatments that formed the rutile layer had better tribological results and therefore better protected the material from mechanical and chemical degradation, contrary to the technique with the addition of nanotubes. It was concluded that the surface treatment proves to be efficient to protect metals from mechanical and chemical wear.